Cas no 518319-90-9 (N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide)

• Product Name: N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide
• CAS No: 518319-90-9
• MF: C₂₇H₂₅NO₅S
• MW: 475.556106328964
• CID: 5853762
• PubChem ID: 11842190
• Update Time: 2025-07-01

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetyl-2-methylbenzofuran-5-yl)-N-((2,4,5-trimethylphenyl)sulfonyl)benzamide
• Benzamide, N-(3-acetyl-2-methyl-5-benzofuranyl)-N-[(2,4,5-trimethylphenyl)sulfonyl]-
• 518319-90-9
• AKOS001676168
• F1269-1564
• N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide
• N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylphenyl)sulfonylbenzamide
• AQ-390/41639174
• EU-0081836
• N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-benzoyl-2,4,5-trimethylbenzenesulfonamide

• Inchi： 1S/C27H25NO5S/c1-16-13-18(3)25(14-17(16)2)34(31,32)28(27(30)21-9-7-6-8-10-21)22-11-12-24-23(15-22)26(19(4)29)20(5)33-24/h6-15H,1-5H3
• InChI Key： PGWHVEYIXVMQSH-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C2OC(C)=C(C(C)=O)C2=C1)S(C1=CC(C)=C(C)C=C1C)(=O)=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 475.14534407g/mol
• Monoisotopic Mass: 475.14534407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 93Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 645.2±65.0 °C(Predicted)
• pka: -17.60±0.70(Predicted)

Additional information on N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide

Professional Introduction to N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide (CAS No. 518319-90-9)

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 518319-90-9, has garnered attention due to its unique structural features and the promising biological activities it exhibits. The presence of both acetyl and sulfonyl functional groups, combined with a benzofuran core, suggests a high degree of chemical versatility, making it a subject of interest for further research and development.

The benzofuran moiety in N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide is a key structural element that contributes to its pharmacological properties. Benzofurans are well-known for their role in various biological processes and have been extensively studied for their potential therapeutic effects. The acetyl group at the 3-position of the benzofuran ring enhances the compound's reactivity and can influence its interactions with biological targets. This structural feature is particularly significant in drug design, as it allows for modifications that can optimize binding affinity and selectivity.

The sulfonyl group in the N-(2,4,5-trimethylbenzenesulfonyl)benzamide portion of the molecule introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the compound. This modification is often employed in pharmaceuticals to enhance metabolic stability and improve bioavailability. The combination of these functional groups makes N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic applications. In the case of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide, computational studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This aligns with the growing interest in developing novel anti-inflammatory agents that target specific molecular mechanisms.

The synthesis of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The benzofuran core is typically synthesized through cyclization reactions involving appropriately substituted phenols and aldehydes. The subsequent introduction of the acetyl group and the sulfonyl group requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

The pharmacological evaluation of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of enzymes such as COX-2 and LOX, which are implicated in inflammation and pain pathways. Additionally, preliminary cell-based assays suggest that this compound may exhibit antioxidant properties by modulating reactive oxygen species (ROS) levels. These findings are particularly relevant given the increasing evidence linking oxidative stress to various chronic diseases.

The potential therapeutic applications of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide extend beyond anti-inflammatory effects. Its structural features also make it a suitable candidate for further investigation in other therapeutic areas such as neurodegenerative diseases and cancer research. The benzofuran core has been shown to interact with certain neurotransmitter receptors, suggesting potential applications in treating cognitive disorders. Moreover, sulfonylated compounds are known for their ability to disrupt aberrant signaling pathways in cancer cells.

Ongoing research efforts are focused on optimizing the pharmacokinetic properties of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylbenzenesulfonyl)benzamide through structural modifications. By fine-tuning its chemical structure, researchers aim to enhance its solubility, bioavailability, and target specificity. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being utilized to identify analogs with improved pharmacological profiles. These approaches leverage high-throughput screening (HTS) data and computational models to guide the development process.

The regulatory landscape for novel pharmaceutical compounds like N-(3-acetyl-2-methyl-1-benzofuran-5-yli strong >)-N-( 2 , 4 , 5 -trimethylenesulfonyl )bezamide is stringent but well-established. Manufacturers must navigate complex regulatory pathways to demonstrate safety and efficacy before market approval. Good Manufacturing Practices (GMP) ensure that synthetic processes are reproducible and consistent quality standards are met throughout production. Preclinical studies provide critical data on toxicity profiles and pharmacokinetic behavior before human trials commence.

The future prospects for N-( 3 -acetyl - 2 -m ethyl - 1 -b enz o f u ran - 5 -y l ) -N -( 2 , 4 , 5 -trim eth y lbe n z e nes ulfo n y l )b en z am ide are promising given its unique structural features and demonstrated biological activities . Continued research into its mechanisms of action will likely uncover new therapeutic applications . Collaborative efforts between academic institutions , pharmaceutical companies , an d regulatory agencies will be essential to translate these findings into tangible medical benefits . As our understanding of complex biological systems grows , compounds like this one will play an increasingly important role in addressing unmet medical needs . p >